Cas no 1361692-17-2 (2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine)

2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine is a specialized biphenyl derivative featuring a dichloro-fluoro substitution pattern on the aromatic rings, combined with an ethylamine functional group. This compound exhibits unique electronic and steric properties due to its halogenated structure, making it valuable in pharmaceutical and agrochemical research. The presence of chlorine and fluorine atoms enhances its metabolic stability and lipophilicity, which is advantageous for drug design targeting specific biological pathways. Its rigid biphenyl core allows for precise spatial orientation in molecular interactions, while the ethylamine moiety provides a reactive site for further derivatization. The compound's structural features make it a promising intermediate for developing bioactive molecules with potential applications in medicinal chemistry and material science.

2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine structure

1361692-17-2 structure

Product Name:2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine

CAS No:1361692-17-2

MF:C₁₄H₁₂Cl₂FN

MW:284.156185150146

CID:5000085

Update Time:2025-07-02

2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

- 2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine
- Inchi： 1S/C14H12Cl2FN/c15-11-6-10(7-12(16)8-11)14-9(4-5-18)2-1-3-13(14)17/h1-3,6-8H,4-5,18H2
- InChI Key： QAUHUXUQMRHPIR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C1C(=CC=CC=1CCN)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 254
XLogP3: 4.2
Topological Polar Surface Area: 26

2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011000204-250mg	2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine	1361692-17-2	97%	250mg	504.00 USD	2021-07-05
Alichem	A011000204-500mg	2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine	1361692-17-2	97%	500mg	823.15 USD	2021-07-05
Alichem	A011000204-1g	2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine	1361692-17-2	97%	1g	1,504.90 USD	2021-07-05

2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Additional information on 2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine

Recent Advances in the Study of 2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine (CAS: 1361692-17-2)

The compound 2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine (CAS: 1361692-17-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl structure and halogen substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The researchers utilized a palladium-catalyzed cross-coupling reaction, which significantly reduced the formation of by-products and enhanced the scalability of the process. This advancement is critical for the large-scale production required for preclinical and clinical studies.

In addition to synthetic improvements, recent investigations have explored the pharmacological profile of 2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine. Preliminary in vitro studies have demonstrated its potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as depression and anxiety. The compound's ability to selectively bind to these receptors with high affinity suggests its potential as a lead candidate for the development of novel psychotropic medications.

Further in vivo studies have corroborated these findings, showing that 2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine exhibits favorable pharmacokinetic properties, including good oral bioavailability and a relatively long half-life. These characteristics are essential for its therapeutic application, as they indicate that the compound can achieve and maintain effective concentrations in the bloodstream with minimal dosing frequency.

Another significant aspect of recent research has been the exploration of the compound's safety profile. Toxicology studies conducted in animal models have revealed that 2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine has a low incidence of adverse effects at therapeutic doses. However, researchers have noted the need for further investigation into its long-term safety and potential interactions with other medications.

Looking ahead, the potential applications of 2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine extend beyond neurological disorders. Early-stage research has indicated its efficacy in modulating inflammatory pathways, suggesting possible uses in autoimmune diseases and chronic inflammation. These findings open new avenues for interdisciplinary research, combining insights from chemistry, biology, and medicine.

In conclusion, the recent advancements in the study of 2-(3',5'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine (CAS: 1361692-17-2) highlight its potential as a versatile and promising compound in pharmaceutical development. Continued research efforts are expected to further elucidate its mechanisms of action, optimize its therapeutic applications, and address any remaining safety concerns. The progress made thus far underscores the importance of this molecule in the ongoing quest for innovative treatments for complex medical conditions.